N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O/c1-3-17(2)18-9-11-19(12-10-18)22-21(25)24-15-13-23(14-16-24)20-7-5-4-6-8-20/h4-12,17H,3,13-16H2,1-2H3,(H,22,25)
• InChI Key: YELSBTGBKLWILH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide, also known as BRL-15572, is a chemical compound that belongs to the class of piperazinecarboxamide derivatives. It has been widely studied in the field of neuroscience due to its potential as a therapeutic agent for various disorders.

Mechanism of Action

N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT2C receptor, which is a subtype of serotonin receptor. By blocking the 5-HT2C receptor, N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide increases the release of dopamine and norepinephrine, which are neurotransmitters that play a crucial role in regulating mood, motivation, and cognition.
Biochemical and Physiological Effects:
N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide has been shown to modulate the activity of several neurotransmitter systems, including the serotonergic, dopaminergic, and noradrenergic systems. It has been found to increase the release of dopamine and norepinephrine in the prefrontal cortex, which is a brain region involved in executive function and decision making. Moreover, N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide has been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is a key regulator of the stress response.

Advantages and Limitations for Lab Experiments

N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide has several advantages as a research tool, including its high selectivity for the 5-HT2C receptor and its ability to modulate multiple neurotransmitter systems. However, there are also some limitations to its use in lab experiments, such as its relatively short half-life and the need for specialized equipment to administer it to animals.

Future Directions

There are several potential future directions for research on N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide. One area of interest is its potential as a treatment for substance use disorders, as it has been found to reduce drug-seeking behavior in animal models. Another potential direction is its use in combination with other drugs or therapies for the treatment of various psychiatric and neurological disorders. Moreover, further research is needed to elucidate the long-term effects of N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide on neurotransmitter systems and behavior.

Synthesis Methods

N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide can be synthesized by reacting 4-phenylpiperazine with 4-sec-butylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product can be purified by column chromatography to obtain a pure form of N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide.

Scientific Research Applications

N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide has been extensively studied for its potential as a therapeutic agent for various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Moreover, N-(4-sec-butylphenyl)-4-phenyl-1-piperazinecarboxamide has been found to be effective in treating neuropathic pain, which is a chronic pain condition caused by nerve damage.